Regioselective Grafting on Silicon: 3-Aminothiophenol Binds Exclusively via Si–S, Whereas 2-Aminothiophenol Favors Si–N Linkage
When thermally grafted onto silicon (111) hydride surfaces at 130 °C under mesitylene, 2-aminothiophenol exhibits a strong preference for forming Si–N bonds through its amine group, while 3-aminothiophenol undergoes a switch in reactivity and grafts exclusively through Si–S bond formation via its thiol group [1]. This differential binding mode, confirmed by high-resolution XPS Si2p and S2p spectra, arises from antagonistic resonance in the ortho isomer versus cooperative resonance in the meta isomer. For 3-aminothiophenol, a distinct Si2p peak centered at 101.6 eV and a new S2p peak at 163.4 eV confirm the Si–S linkage [1]. This chemoselectivity is critical for applications requiring a free amine terminus on silicon substrates, where the ortho isomer cannot provide an unreacted -NH2 group.
2‑ATP: Si–N dominant
| Evidence Dimension | Grafting chemoselectivity on silicon (111) hydride surfaces |
|---|---|
| Target Compound Data | 3-Aminothiophenol: Binds via Si–S (thiol group); Si2p peak at 101.6 eV; S2p peak at 163.4 eV |
| Comparator Or Baseline | 2-Aminothiophenol: Binds via Si–N (amine group); no significant Si–S signal observed |
| Quantified Difference | Complete switch in reactive functional group from -NH2 (ortho) to -SH (meta) under identical grafting conditions (0.1 M in mesitylene, 130 °C, 18 h) |
| Conditions | Thermal grafting on Si(111)-H surfaces at 130 °C in nonpolar aprotic mesitylene solvent; XPS analysis with high-resolution Si2p, N1s, S2p scans |
Why This Matters
For silicon-based biosensor or molecular electronics fabrication requiring a specific terminal functional group orientation, selecting the correct isomer is essential and non-negotiable.
- [1] Lee, C.-H.; Chen, W.-C.; Khung, Y. L. XPS Analysis of 2- and 3-Aminothiophenol Grafted on Silicon (111) Hydride Surfaces. Molecules 2018, 23 (10), 2712. View Source
